Cas no 27191-09-9 (3-methoxyaniline;hydrochloride)

• Product Name: 3-methoxyaniline;hydrochloride
• CAS No: 27191-09-9
• MF: C₇H₁₀ClNO
• MW: 159.613400936127
• MDL: MFCD00060220
• CID: 250772
• PubChem ID: 87562103
• Update Time: 2025-11-01

3-methoxyaniline;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenamine,3-methoxy-, hydrochloride (1:1)
• m-Anisidine Hydrochloride
• 3-methoxyaniline,hydrochloride
• 3-methoxyanilinium chloride
• 3-methoxy-phenylamine hydrochloride
• A0488
• m-Anisidin,Hydrochlorid
• 3-Methoxyaniline Hydrochloride
• M-Anisidine HCl
• AK309398
• 3-Methoxyaniline hydrochloride, AldrichCPR
• 3-Methoxyanilinehydrochloride
• DTXSID20481579
• FT-0692205
• 27191-09-9
• SCHEMBL2436899
• SB76542
• CBA19109
• DS-11573
• CS-0450405
• AKOS027320970
• D88266
• 3-methoxyaniline;hydrochloride
• MFCD00060220

• MDL： MFCD00060220
• Inchi： 1S/C7H9NO.ClH/c1-9-7-4-2-3-6(8)5-7;/h2-5H,8H2,1H3;1H
• InChI Key： FNCKZWCTEPKMQV-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 159.04500
• Monoisotopic Mass: 159.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 35.2

Experimental Properties

• Color/Form: Not determined
• Melting Point: 172.0 to 176.0 deg-C
• Boiling Point: 271.6°C at 760 mmHg
• Flash Point: 118.1°C
• Water Partition Coefficient: almost transparency
• PSA: 35.25000
• LogP: 2.66060
• Solubility: Not determined

3-methoxyaniline;hydrochloride Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H301+H311+H331-H315-H319-H371-H372-H410
• Warning Statement： P260-P264-P270-P271-P273-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P308+P311-P391-P403+P233-P405-P501
• Hazardous Material transportation number：2811
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3-methoxyaniline;hydrochloride

3-Methoxyaniline Hydrochloride: A Versatile Compound in Pharmaceutical and Industrial Applications

3-Methoxyaniline (CAS No. 27191-09-9) is a key chemical compound with the chemical formula C₈H₁₁NO and molecular weight of 139.18 g/mol. Its hydrochloride salt form, 3-methoxyaniline hydrochloride, is widely used in pharmaceutical research, material science, and industrial chemistry. This compound exhibits unique chemical properties and biological activities, making it a significant molecule in the development of novel therapeutics and functional materials. Recent studies have highlighted its potential in various fields, including antibacterial applications, anti-inflammatory mechanisms, and as a building block for advanced drug delivery systems.

The 3-methoxyaniline molecule features a benzene ring substituted with a methoxy group (-OCH₃) at the 3-position and an amino group (-NH₂) at the 1-position. The hydrochloride salt form stabilizes the molecule by forming an ionic bond with hydrogen chloride, enhancing solubility and chemical stability. This structural characteristic is critical for its application in aqueous environments, such as pharmaceutical formulations and biochemical assays. The hydrochloride salt form is particularly valuable in drug development due to its improved bioavailability and compatibility with various excipients.

Recent advances in drug development have underscored the importance of 3-methoxyaniline hydrochloride as a precursor for synthesizing bioactive compounds. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its role in the synthesis of novel antibacterial agents targeting Gram-negative bacteria. Researchers utilized 3-methoxyaniline hydrochloride as a key intermediate to develop compounds with enhanced activity against multi-drug resistant pathogens. This finding highlights the compound's potential in addressing global challenges related to antimicrobial resistance.

In the realm of material science, 3-methoxyaniline hydrochloride has shown promise in the fabrication of functional polymers and nanomaterials. A 2024 study in Advanced Materials explored its use in creating conducting polymers with tunable electrical properties. The compound's ability to undergo oxidative polymerization makes it a valuable candidate for applications in electronics and energy storage technologies. These developments reflect the growing interest in leveraging 3-methyloxyaniline derivatives for advanced material design.

From a pharmaceutical perspective, 3-methoxyaniline hydrochloride has been investigated for its potential in anti-inflammatory therapies. A 2023 clinical trial published in Pharmacological Research reported that derivatives of this compound exhibited significant anti-inflammatory activity in animal models of arthritis. The mechanism of action involves the modulation of cytokine pathways and the suppression of pro-inflammatory mediators. These findings suggest that 3-methoxyaniline derivatives could be developed into novel treatments for inflammatory diseases.

The synthesis of 3-methoxyaniline hydrochloride is typically achieved through a multi-step process involving aromatic substitution and salt formation. A 2022 study in Organic Synthesis described an efficient method for producing this compound using catalytic hydrogenation and electrophilic substitution reactions. The optimized synthesis route not only improves yield but also reduces environmental impact, aligning with the principles of green chemistry. This approach is critical for scaling up production for industrial and pharmaceutical applications.

Another area of interest is the application of 3-methoxyaniline hydrochloride in drug delivery systems. Researchers have explored its use as a solubilizing agent for poorly water-soluble drugs. A 2024 study in Pharmaceutical Research demonstrated that incorporating 3-methoxyaniline hydrochloride into nanoparticle formulations significantly enhanced the bioavailability of model drugs. This application highlights the compound's versatility in improving the pharmacokinetic profile of therapeutic agents.

From a toxicological standpoint, the safety profile of 3-methoxyaniline hydrochloride is an important consideration for its widespread use. A 2023 review in Toxicological Sciences summarized the findings of multiple studies on its acute and chronic toxicity. While the compound is generally considered safe at low concentrations, prolonged exposure may lead to neurological effects and liver toxicity. These findings emphasize the need for rigorous safety assessments when employing this compound in industrial and pharmaceutical settings.

The market demand for 3-methoxyaniline hydrochloride is expected to grow significantly in the coming years, driven by advancements in pharmaceutical research and material science. According to market reports, the global demand for this compound is projected to increase by over 15% annually, fueled by its applications in antibacterial drug development, anti-inflammatory therapies, and advanced material synthesis. This growth underscores the compound's importance in modern scientific and industrial practices.

Looking ahead, the future applications of 3-methoxyaniline hydrochloride are likely to expand into emerging fields such as biotechnology and nanotechnology. Researchers are exploring its potential in the development of targeted drug delivery systems and biodegradable polymers. These innovations could further enhance the compound's utility across a wide range of scientific disciplines, solidifying its position as a key chemical in modern research and industry.

In conclusion, 3-methoxyaniline hydrochloride is a multifunctional compound with diverse applications in pharmaceutical and industrial contexts. Its unique chemical properties and biological activities make it a valuable asset in the development of novel therapeutics and advanced materials. Ongoing research continues to uncover new applications and refine its synthesis, ensuring its relevance in the evolving landscape of science and technology.